10.1039/DF9613200063 | General discussion | Kuujia.com

General discussion

Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9613200063

Abstract

The first page of this article is displayed as the abstract.

General discussion

General discussion

Share View Original Text

Recommended Literature

[1] In situ sulfidation of porous sponge-like CuO/SiW11Co into Cu2S/SiW11Co as stabilized and efficient counter electrode for quantum dot-sensitized solar cells† Qiu Zhang,Lu Jin,Yuekun Zhang,Tingting Zhang,Fengyan Li,Lin XuDalton Trans., 2021,50, 4519-4526 10.1039/D1DT00247C
[2] A rapid and naked-eye visible rhodamine 6G-based chemosensor for sensitive detection of copper(ii) ions in aqueous solution† Q. Huang,Y. T. Chen,Y. W. Ren,Z. Y. Wang,Y. X. Zhu,Y. ZhangAnal. Methods, 2018,10, 5731-5737 10.1039/C8AY02019A
[3] Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene†‡ Hidetoshi Goto,Yuko Yokochi,Eiji YashimaChem. Commun., 2012,48, 3291-3293 10.1039/C2CC17940G
[4] Correction: Crystallinity-modulated hollow CeO2−x nanorods as free radical scavengers for long-term photostability in organic photovoltaics Seongwon Yoon,Sohyun Kim,Youngjoon Lim,Jihun Kim,Jun Kim,Kwangjin An,Sungmin Park,Jin Young KimJ. Mater. Chem. C, 2023,11, 3128-3128 10.1039/D3TC90032K
[5] Pan-transcriptomic analysis identified common differentially expressed genes of Acinetobacter baumannii in response to polymyxin treatments† Mengyao Li,Su Mon Aye,Maizbha Uddin Ahmed,Mei-Ling Han,Chen Li,John D. Boyce,David R. Powell,Mohammad A. K. Azad,Tony Velkov,Yan Zhu,Jian LiMol. Omics, 2020,16, 327-338 10.1039/D0MO00015A
[6] Electrochemical reduction of carbon dioxide to C2 products using a copper-sulfide, nanoparticle electrode synthesized by thermal decomposition of sulfur and copper-amine complex ink† Akihiro Yabuki,Yuta Iwamura,Tomoyuki Tachibana,Ji Ha LeeNew J. Chem., 2022,46, 19633-19637 10.1039/D2NJ02964B
[7] Probing the size dependence on the optical modes of anatase nanoplatelets using STEM-EELS† Emanuela Liberti,Robert Menzel,Milo S. P. Shaffer,David W. McCombNanoscale, 2016,8, 9727-9735 10.1039/C5NR09264G
[8] Towards sustainable polymer chemistry with homogeneous metal-based catalysts Krzysztof Matyjaszewski,Kevin J. T. NoonanGreen Chem., 2014,16, 1673-1686 10.1039/C3GC42159G
[9] Distinct cellular fates for KP1019 and NAMI-A determined by X-ray fluorescence imaging of single cells† Claire M. Weekley,Barry Lai,Leone Spiccia,Hugh H. HarrisMetallomics, 2012,4, 1051-1056 10.1039/C2MT20072D
[10] Artificial tubular connections between cells based on synthetic lipid nanotubes Alexander Kozintsev,Kaori SugiharaRSC Adv., 2017,7, 20700-20708 10.1039/C7RA02187A

Discussions of the Faraday Society

Journal Name：Discussions of the Faraday Society

Research Products

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-bis(phenylmethyl)-

CAS no.: 106897-63-6
Acetic acid,2-[3-[3-(3,4-dimethoxyphenyl)-1-oxopropyl]phenoxy]-, 1,1-dimethylethyl ester

CAS no.: 178445-86-8
Methyl 6-fluoro-1H-indole-2-carboxylate

CAS no.: 136818-43-4
Methyl 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoate hydrochloride

CAS no.: 169280-33-5
4-Pyrimidinamine,N-ethyl-1,6-dihydro-1,2-dimethyl-6-(methylimino)-N-phenyl-

CAS no.: 133060-80-7
3-amino-1-benzyl-piperidine-3-carboxylic acid

CAS no.: 13725-02-5
3-chloro-4-nitro-pyridine

CAS no.: 13194-60-0
N-(2-Dimethylaminoethyl)-N-methylformamide

CAS no.: 105669-53-2
1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-

CAS no.: 17454-49-8
[HIS19]-CHARYBDOTOXIN

CAS no.: 175069-96-2